2-Cyclopentyl-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethanone

• IUPAC Name: 2-cyclopentyl-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethanone
• InChI: InChI=1S/C14H23NO3/c16-13(11-12-3-1-2-4-12)15-7-5-14(6-8-15)17-9-10-18-14/h12H,1-11H2
• InChI Key: WXHKXMSPMVZXJE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)N2CCC3(CC2)OCCO3
• Molecular Formula: C14H23NO3
• Molecular Weight: 253.34 g/mol

Description

2-Cyclopentyl-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethanone, also known as CP 47,497, is a synthetic cannabinoid that was first synthesized by Pfizer in the 1980s. It is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis. CP 47,497 is often used as a research tool to study the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

2-Cyclopentyl-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethanone 47,497 acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily expressed in the brain and central nervous system. When this compound 47,497 binds to the CB1 receptor, it activates a signaling pathway that leads to the release of various neurotransmitters, including dopamine, serotonin, and gamma-aminobutyric acid (GABA). These neurotransmitters are responsible for the psychoactive effects of cannabis and are involved in the regulation of various physiological processes, such as pain perception, appetite, and mood.
Biochemical and Physiological Effects
This compound 47,497 has been shown to have a wide range of biochemical and physiological effects on the body. It has been shown to have analgesic properties, which make it useful in the treatment of chronic pain. It has also been shown to reduce inflammation and to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound 47,497 has also been shown to have effects on the cardiovascular system, including the regulation of blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

The use of 2-Cyclopentyl-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethanone 47,497 in lab experiments has several advantages. It is a potent and selective agonist of the CB1 receptor, which makes it useful in the study of the endocannabinoid system. It is also stable and easy to handle, which makes it a convenient tool for researchers. However, the use of this compound 47,497 in lab experiments also has limitations. It is a synthetic compound that does not occur naturally in the body, which means that its effects may not be entirely representative of the effects of endogenous cannabinoids. It is also a potent psychoactive compound, which means that it must be handled with care to avoid accidental exposure.

Future Directions

There are several future directions for the study of 2-Cyclopentyl-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethanone 47,497 and its effects on the body. One area of research is the development of new synthetic cannabinoids that are more selective and less psychoactive than this compound 47,497. Another area of research is the study of the effects of cannabinoids on the immune system, particularly in the treatment of autoimmune diseases. Finally, the study of the endocannabinoid system and its role in various physiological processes is an area of active research, with the potential for new discoveries and treatments in the future.

Synthesis Methods

The synthesis of 2-Cyclopentyl-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethanone 47,497 involves several steps, including the reaction of cyclopentanone with ethyl chloroacetate, followed by the reaction of the resulting compound with 1,4-dioxaspiro[4.5]decane-8-one. The final step involves the reduction of the ketone group to form the target compound. The synthesis of this compound 47,497 is complex and requires skilled chemists to carry out the procedure.

Scientific Research Applications

2-Cyclopentyl-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethanone 47,497 is widely used in scientific research to study the endocannabinoid system and its role in various physiological processes. It is often used as a tool to investigate the function of CB1 receptors in the brain and other organs. This compound 47,497 has been shown to have a wide range of effects on the body, including analgesia, hypothermia, and locomotor activity. It has also been used to study the effects of cannabinoids on the immune system, cardiovascular system, and reproductive system.